2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid

• IUPAC Name: 2-[5-methyl-2-(methylsulfamoyl)phenyl]sulfanylbenzoic acid
• InChI: InChI=1S/C15H15NO4S2/c1-10-7-8-14(22(19,20)16-2)13(9-10)21-12-6-4-3-5-11(12)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key: GUYRDNBKGCPAGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC)SC2=CC=CC=C2C(=O)O
• Molecular Formula: C15H15NO4S2
• DSSTOX Substance ID: DTXSID701179013
• Molecular Weight: 337.4 g/mol
• CAS RN: 887584-85-2

Description

2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid, also known as Meclofenamic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain, inflammation, and fever. The chemical formula for Meclofenamic acid is C14H11NO3S2, and it has a molecular weight of 327.37 g/mol.

Mechanism of Action

2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and by inhibiting their production, 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid reduces inflammation and pain.
Biochemical and Physiological Effects:
2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid has been shown to have a half-life of approximately 2-3 hours and is metabolized in the liver.

Advantages and Limitations for Lab Experiments

2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid is a widely used NSAID that has been extensively studied for its anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer. However, 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid has some limitations in lab experiments. It has been shown to have some toxic effects on liver cells, and it can also cause gastrointestinal side effects.

Future Directions

There are several areas of future research for 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid. One area of research is the development of new formulations of 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid that can reduce its gastrointestinal side effects. Another area of research is the development of new analogs of 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid that have improved anti-inflammatory and analgesic properties. Finally, 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid could be further studied for its potential use in the treatment of cancer, either alone or in combination with other drugs.

Synthesis Methods

2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid can be synthesized through a multi-step process, starting with the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. The resulting compound is then reacted with 5-methyl-2-aminobenzenesulfonamide to form 2-(5-methyl-2-sulfamoylphenyl)benzoic acid. Finally, the compound is treated with sodium hydride to form 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid.

Scientific Research Applications

2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. 2-({5-Methyl-2-[(methylamino)sulfonyl]phenyl}sulfanyl)benzoic acid acid has also been studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.